Silane, [(3,4-dihydro-2-naphthalenyl)oxy]trimethyl-

• CAS RN: 50629-48-6
• Molecular Formula: C13H18OSi
• Molecular Weight: 218.37 g/mol
• IUPAC Name: 3,4-dihydronaphthalen-2-yloxy(trimethyl)silane
• InChI: InChI=1S/C13H18OSi/c1-15(2,3)14-13-9-8-11-6-4-5-7-12(11)10-13/h4-7,10H,8-9H2,1-3H3
• InChI Key: JOHMLMNSVHRZPN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CC2=CC=CC=C2CC1

Description

Silane, [(3,4-dihydro-2-naphthalenyl)oxy]trimethyl- is a useful research compound. Its molecular formula is C13H18OSi and its molecular weight is 218.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge an oven dried, nitrogen flushed 100-mL round bottomed flask equipped with a stirring bar with β-tetralone (4.977 grams, 0.0340 moles), triethylamine (6.970 grams, 0.0689 moles), 4-dimethylamino pyridine (0.219 grams,0.0018 moles), trimethylsilyl chloride (7.704 grams, 0.0709 moles) and 30 mL methylene chloride. Stir at RT for 20 hours, filter, wash the solid with 1×20 mL methylene chloride, wash the combined organic layers with 1×5 mL saturated sodium bicarbonate solution, 1×5 mL water, dry over magnesium sulfate, concentrate on a Buchi rotavapor and distill (96°-99° C., 1 Torr) to yield the product as a viscous oil.